diethyl [(2-methyl-3-furyl)methyl]phosphonate

• IUPAC Name: 3-(diethoxyphosphorylmethyl)-2-methylfuran
• InChI: InChI=1S/C10H17O4P/c1-4-13-15(11,14-5-2)8-10-6-7-12-9(10)3/h6-7H,4-5,8H2,1-3H3
• InChI Key: GIHMKICZRKICAL-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC1=C(OC=C1)C)OCC
• Molecular Formula: C10H17O4P
• DSSTOX Substance ID: DTXSID30365710
• Molecular Weight: 232.21 g/mol
• CAS RN: 153649-83-3

Description

Diethyl [(2-methyl-3-furyl)methyl]phosphonate, also known as DMMP, is a colorless liquid with a fruity odor. It is widely used in chemical industries as a precursor for the production of various chemicals, including nerve agents and flame retardants. DMMP is also used as a simulant for nerve agents in military training and as a tracer gas for leak detection.

Scientific Research Applications

Synthesis Applications

Organic Synthesis Intermediate : Diethyl [(2-methyl-3-furyl)methyl]phosphonate and similar compounds serve as intermediates in the synthesis of cyclopentenones and other complex organic molecules. For instance, a novel 3-oxo-cyclopenten-2-phosphonate derivative, useful for the synthesis of 2-alkyl-substituted cyclopentenones, has been prepared from a phosphonyl-furylcarbinol derivative (Castagnino, Corsano, & Strappaveccia, 1985).

Synthesis and Reactions : The compound has been involved in the synthesis of 3-(furyl)-3-(diethoxyphosphoryl)acrylates, illustrating its utility in creating phosphonate-based structures with potential applications in material science and organic chemistry (Pevzner, 2016).

Corrosion Inhibition

Industrial Applications : Phosphonate derivatives, including this compound, have shown potential as corrosion inhibitors for metals. A study highlighted the synthesis and inhibition effect of α-aminophosphonates on mild steel corrosion, which is crucial for industrial pickling processes. This demonstrates the compound's relevance in enhancing the durability of metal structures and components in acidic environments (Gupta et al., 2017).

Material Science

Flame-Retardant Properties : The incorporation of diethyl vinyl phosphonate, a related phosphonate, into copolymers has been shown to significantly enhance flame retardancy. This suggests potential applications for this compound in developing flame-resistant materials and coatings, contributing to safer building materials and textiles (Banks, Ebdon, & Johnson, 1994).

Environmental Fate and Analysis

Environmental Persistence and Analysis : Phosphonates, due to their widespread use and poor biodegradability, require efficient methods for trace-level determination in environmental samples. Research focusing on the determination of phosphonates in wastewater and environmental samples highlights the importance of monitoring these compounds to assess their environmental fate and potential ecological impacts (Armbruster, Rott, Minke, & Happel, 2019).